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Introduction

Sarasinoside C1 is a complex triterpenoid saponin first isolated from the marine sponge
Asteropus sarasinosum.[1] It belongs to the sarasinoside family, a class of 30-norlanostane
glycosides that have attracted interest for their structural diversity and potential biological
activities.[2][3] Sarasinosides are characterized by a norlanostane triterpenoid aglycone linked
to an oligosaccharide chain.[2][3] This technical guide provides a detailed overview of the
chemical properties, characterization, and isolation of Sarasinoside C1, intended to serve as a
valuable resource for researchers in natural product chemistry, pharmacology, and drug
discovery.

Chemical Properties and Structure

Sarasinoside C1 is a yellowish, amorphous solid.[3] Its molecular formula has been
determined as CssHs7N2020 by high-resolution electrospray ionization mass spectrometry
(HRESIMS).[3] The structure of Sarasinoside C1 consists of a 30-norlanostane aglycone and
a tetraose moiety.[4] The carbohydrate portion is 3-d-Xylp-(1 - 6)-B-d-GIcNAcp-(1 - 2)-[B-d-
GalNAcp-(1 - 4)]-B-d-Xylp.[4]
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General Structure of Sarasinoside C1

Tetraose Moiety B mEEEE

2

2 Qi) Sl PaeXy Core Triterpenoid Structure

B-D-N-Acetylglucosamine

Glycosidic bond at C>§

B-D-Xylopyranose

(1-4) g B-D-N-Acetylgalactosamine
l

AN

Click to download full resolution via product page

Caption: General chemical structure of Sarasinoside C1.

Quantitative Data Summary

Property Value Reference
Molecular Formula CssHs7N2020 [3]
Protonated Adduct [M+H]* m/z 1097.6000 [3]
Appearance Yellowish, amorphous solid [3]
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Characterization

The structural elucidation of Sarasinoside C1 has been accomplished through a combination
of spectroscopic techniques, primarily High-Resolution Mass Spectrometry (HRMS) and
Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry

High-resolution electrospray ionization mass spectrometry (HRESIMS) in positive ion mode is
used to determine the exact mass and molecular formula of Sarasinoside C1.[3] The
protonated molecular ion [M+H]* is observed at an m/z of 1097.6000, which corresponds to the
molecular formula CssHs7N2020.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both 1D (*H and 3C) and 2D (COSY, HSQC, HMBC) NMR experiments are essential for the
complete structural assignment of Sarasinoside C1.[3] The full assignment of the *H and 13C
NMR spectra in CDsOD has been reported.[3]

13C NMR Chemical Shifts (CDsOD, 125 MHz) for the Carbohydrate Moiety of a Related
Sarasinoside

Position Xylose (1') GIcNAc (1) GalNAc (1) Xylose (1"")
1 107.4 102.5 - -
2 78.8 58.4 - -
3 78.2 77.5 - -
4 80.2 72.9 - -
5 64.8 78.8 - -
6 - 70.6 - .

Note: This table is based on data for a closely related sarasinoside and serves as a
representative example.[5] Complete data for Sarasinoside C1 can be found in the supporting
information of specialized publications.
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IH NMR Chemical Shifts (CDsOD, 500 MHz) for the Carbohydrate Moiety of a Related
Sarasinoside

Position Xylose (1') GIcNAc (1") GalNAc (1) Xylose (1"")
1 4.31(d, 7.5) 4.86 (d, 8.2) - -
2 3.91 (m) 3.67 (m) - -
3 3.54 (t, 6.5) 3.40 (m) - -
4 3.68 (m) 3.15 (m) - -
3.16 (m); 3.85
5 3.68 (m) - -
(m)
4.10 (dd, 12.4,
6 - 1.0); 3.77 (dd, - .
12.4, 4.9)

Note: This table is based on data for a closely related sarasinoside and serves as a
representative example.[5] Complete data for Sarasinoside C1 can be found in the supporting
information of specialized publications.

Experimental Protocols
Isolation and Purification

The following is a general protocol for the isolation and purification of Sarasinoside C1 from
the marine sponge Melophlus sarasinorum.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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